Cas no 1421482-68-9 (N-(furan-3-yl)methyl-N-(2-methoxyethyl)-2-phenoxypropanamide)

• Product Name: N-(furan-3-yl)methyl-N-(2-methoxyethyl)-2-phenoxypropanamide
• CAS No: 1421482-68-9
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 5863683
• PubChem ID: 71803954
• Update Time: 2025-10-12

N-(furan-3-yl)methyl-N-(2-methoxyethyl)-2-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-3-yl)methyl-N-(2-methoxyethyl)-2-phenoxypropanamide
• VU0548288-1
• N-[(furan-3-yl)methyl]-N-(2-methoxyethyl)-2-phenoxypropanamide
• 1421482-68-9
• F6415-0085
• AKOS024556062
• N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2-phenoxypropanamide

• Inchi： 1S/C17H21NO4/c1-14(22-16-6-4-3-5-7-16)17(19)18(9-11-20-2)12-15-8-10-21-13-15/h3-8,10,13-14H,9,11-12H2,1-2H3
• InChI Key： PUCZQOQZSXTFCH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C)C(N(CCOC)CC1=COC=C1)=O

Computed Properties

• Exact Mass: 303.14705815g/mol
• Monoisotopic Mass: 303.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.9Ų

Additional information on N-(furan-3-yl)methyl-N-(2-methoxyethyl)-2-phenoxypropanamide

Recent Advances in the Study of N-(furan-3-yl)methyl-N-(2-methoxyethyl)-2-phenoxypropanamide (CAS: 1421482-68-9)

In recent years, the compound N-(furan-3-yl)methyl-N-(2-methoxyethyl)-2-phenoxypropanamide (CAS: 1421482-68-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan and phenoxypropanamide moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of research has been the compound's interaction with specific biological targets. Recent findings suggest that N-(furan-3-yl)methyl-N-(2-methoxyethyl)-2-phenoxypropanamide exhibits selective binding affinity towards certain enzyme systems, particularly those involved in inflammatory pathways. This selectivity makes it a candidate for the development of novel anti-inflammatory agents. In vitro studies have demonstrated its ability to modulate key inflammatory markers, such as TNF-α and IL-6, at nanomolar concentrations.

Another significant advancement is the exploration of the compound's pharmacokinetic profile. Studies have shown that N-(furan-3-yl)methyl-N-(2-methoxyethyl)-2-phenoxypropanamide has favorable absorption and distribution characteristics, with a half-life that supports once-daily dosing in preclinical models. Its metabolic stability has been attributed to the presence of the furan ring, which resists rapid degradation by hepatic enzymes. These properties enhance its viability as a lead compound for further drug development.

In addition to its anti-inflammatory potential, recent research has investigated the compound's role in neurodegenerative diseases. Preliminary data indicate that it may have neuroprotective effects, possibly through the modulation of oxidative stress pathways. This has opened new avenues for its application in conditions such as Alzheimer's and Parkinson's disease, although further in vivo studies are required to validate these findings.

The synthesis and optimization of N-(furan-3-yl)methyl-N-(2-methoxyethyl)-2-phenoxypropanamide have also been a focus of recent work. Researchers have developed more efficient synthetic routes, improving yield and purity. These advancements are crucial for scaling up production for clinical trials. Additionally, structural analogs have been synthesized to explore structure-activity relationships, leading to the identification of derivatives with enhanced potency and reduced toxicity.

Despite these promising developments, challenges remain. The compound's solubility and bioavailability in human subjects need further optimization. Moreover, comprehensive toxicology studies are essential to ensure its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and accelerate the transition from bench to bedside.

In conclusion, N-(furan-3-yl)methyl-N-(2-methoxyethyl)-2-phenoxypropanamide represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities, coupled with favorable pharmacokinetic properties, position it as a promising candidate for therapeutic development. Continued research and collaboration will be pivotal in unlocking its full potential and translating these findings into clinical applications.